Cas no 1807154-98-8 (5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride
• CAS No: 1807154-98-8
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4806092
• Update Time: 2025-10-21

5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO2/c1-15-8-4(6(9)14)5(10)3(2-13-8)7(11)12/h2,7H,1H3
• InChI Key： LKMYSAPMOYMAEX-UHFFFAOYSA-N
• SMILES： ClC(C1C(=NC=C(C(F)F)C=1F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride

Comprehensive Overview of 5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride (CAS No. 1807154-98-8)

5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride (CAS No. 1807154-98-8) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the methoxy group and reactive carbonyl chloride moiety, make it a versatile building block for drug discovery and material science.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated pyridine derivatives" or "carbonyl chloride applications" to explore their potential in developing next-generation therapeutics. The compound's CAS No. 1807154-98-8 is often referenced in patents and scientific literature, highlighting its relevance in cutting-edge chemical synthesis.

The synthesis of 5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride involves multi-step processes, including halogenation and carboxylation reactions. Its difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to enzymatic degradation. This attribute aligns with the growing interest in "fluorine in drug design" and "bioisosteric replacements," topics frequently queried in academic and industrial research.

From an industrial perspective, 5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride is valued for its role in creating agrochemicals with higher efficacy and lower environmental impact. Searches for "sustainable agrochemical intermediates" or "green chemistry fluorination" reflect the compound's alignment with eco-friendly innovation. Its methoxy and fluoro substituents contribute to selective herbicidal or pesticidal activity, addressing global concerns about food security and crop protection.

Analytical characterization of CAS No. 1807154-98-8 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm the structural integrity of the compound, which is crucial for regulatory compliance and reproducibility in research. Queries like "HPLC analysis of fluorinated compounds" or "NMR data for pyridine derivatives" underscore the technical rigor associated with this chemical.

In conclusion, 5-(Difluoromethyl)-4-fluoro-2-methoxypyridine-3-carbonyl chloride represents a pivotal advancement in fluorinated chemistry. Its multifaceted applications—from pharmaceuticals to agrochemicals—resonate with contemporary trends like "precision medicine" and "sustainable agriculture." As research continues to uncover its potential, this compound will likely remain a focal point for innovation in synthetic and applied chemistry.